Cas no 5519-87-9 (N-phenyl-4-(trifluoromethyl)benzamide)

• Product Name: N-phenyl-4-(trifluoromethyl)benzamide
• CAS No: 5519-87-9
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• CID: 1592289
• PubChem ID: 599446
• Update Time: 2025-04-21

N-phenyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(trifluoromethyl)benzamide
• G47084
• EN300-16796539
• Z27782643
• p-Trifluoromethylbenzanilide
• SCHEMBL4247052
• 347-80-8
• N-Phenyl-4-(trifluoromethyl)benzamide #
• 5519-87-9
• CHEMBL5267847
• AKOS001407485
• MFCD00045095
• DTXSID70344781

• Inchi： 1S/C14H10F3NO/c15-14(16,17)11-8-6-10(7-9-11)13(19)18-12-4-2-1-3-5-12/h1-9H,(H,18,19)
• InChI Key： QXKHQPFTDGQEON-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(NC2C=CC=CC=2)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 265.0715
• Monoisotopic Mass: 265.071449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.314
• Boiling Point: 270.7°C at 760 mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.565
• PSA: 29.1